Cas no 62384-17-2 (Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)-)

• Product Name: Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)-
• CAS No: 62384-17-2
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 446755
• PubChem ID: 71386918
• Update Time: 2025-04-19

Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)-
• 3,3,4-trimethyl-N-(3-methylbutyl)pentanamide
• DTXSID70809062
• 62384-17-2

• Inchi： 1S/C13H27NO/c1-10(2)7-8-14-12(15)9-13(5,6)11(3)4/h10-11H,7-9H2,1-6H3,(H,14,15)
• InChI Key： MJFCMDMAUKTBPR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)C(C)C)NCCC(C)C

Computed Properties

• Exact Mass: 213.20941
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1